Cas no 111258-01-6 (Naphtho[2,1-b:6,5-b']difuran,2,7-dinitro- (9CI))

• Product Name: Naphtho[2,1-b:6,5-b']difuran,2,7-dinitro- (9CI)
• CAS No: 111258-01-6
• MF: C₁₄H₆N₂O₆
• MW: 298.207243442535
• CID: 185087
• PubChem ID: 13814372
• Update Time: 2025-04-19

Naphtho[2,1-b:6,5-b']difuran,2,7-dinitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,1-b:6,5-b']difuran,2,7-dinitro- (9CI)
• 2,7-Dinitronaphtho(2,1-b:6,5-b')difuran
• Naphtho(2,1-b:6,5-b')difuran, 2,7-dinitro-
• 111258-01-6

• Inchi： 1S/C14H6N2O6/c17-15(18)13-5-9-7-1-3-11-10(6-14(21-11)16(19)20)8(7)2-4-12(9)22-13/h1-6H
• InChI Key： OKIKUFDPCRXNOS-UHFFFAOYSA-N
• SMILES： O1C(=CC2=C1C=CC1C3C=C([N+](=O)[O-])OC=3C=CC=12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 298.02258592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 52.54